Cas no 74978-19-1 (Heptadecanoic acid,phenylmethyl ester)

• Product Name: Heptadecanoic acid,phenylmethyl ester
• CAS No: 74978-19-1
• MF: C₂₄H₄₀O₂
• MW: 360.573207855225
• CID: 557624
• PubChem ID: 522569
• Update Time: 2025-04-19

Heptadecanoic acid,phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid,phenylmethyl ester
• Benzyl heptadecanoate
• Heptadecanoicacid,phenylm
• 74978-19-1
• Benzyl heptadecanoate #
• DTXSID40335000
• XFIKDNCHPGLFLR-UHFFFAOYSA-N
• Heptadecanoic acid, phenylmethyl ester
• SCHEMBL6832768

• Inchi： 1S/C24H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-21-24(25)26-22-23-19-16-15-17-20-23/h15-17,19-20H,2-14,18,21-22H2,1H3
• InChI Key： XFIKDNCHPGLFLR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 360.303
• Monoisotopic Mass: 360.302830514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3